Cas no 2227889-40-7 ((2R)-1-(2-bromopyridin-3-yl)propan-2-ol)

• Product Name: (2R)-1-(2-bromopyridin-3-yl)propan-2-ol
• CAS No: 2227889-40-7
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 6455832
• PubChem ID: 165697347
• Update Time: 2025-06-08

(2R)-1-(2-bromopyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-bromopyridin-3-yl)propan-2-ol
• 2227889-40-7
• EN300-1905534

• Inchi： 1S/C8H10BrNO/c1-6(11)5-7-3-2-4-10-8(7)9/h2-4,6,11H,5H2,1H3/t6-/m1/s1
• InChI Key： CNHFSDFOSNOWGI-ZCFIWIBFSA-N
• SMILES： BrC1C(=CC=CN=1)C[C@@H](C)O

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Additional information on (2R)-1-(2-bromopyridin-3-yl)propan-2-ol

Comprehensive Overview of (2R)-1-(2-bromopyridin-3-yl)propan-2-ol (CAS No. 2227889-40-7)

(2R)-1-(2-bromopyridin-3-yl)propan-2-ol (CAS No. 2227889-40-7) is a chiral organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a bromopyridine moiety coupled with a propanol group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of small-molecule inhibitors and chiral catalysts.

The growing demand for enantiomerically pure compounds in the pharmaceutical industry has placed (2R)-1-(2-bromopyridin-3-yl)propan-2-ol in the spotlight. Its chiral center at the second carbon of the propanol chain allows for selective interactions in biological systems, which is critical for designing targeted therapies. Recent studies have explored its role in kinase inhibition, a hot topic in oncology research, where precision medicine is driving the need for highly specific bioactive molecules.

From a synthetic perspective, CAS No. 2227889-40-7 serves as a valuable building block for constructing more complex heterocyclic compounds. Its bromine substituent offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in modern organic synthesis, aligning with the industry's shift toward green chemistry and atom-efficient methodologies.

In the context of AI-driven drug discovery, (2R)-1-(2-bromopyridin-3-yl)propan-2-ol has been flagged in computational screenings for its favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties. This aligns with the increasing use of machine learning to predict compound behavior, a trend dominating scientific discussions. Additionally, its logP value and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier permeability, a key challenge in CNS drug development.

Environmental and regulatory considerations also play a role in the compound's relevance. With stricter guidelines on persistent organic pollutants (POPs), the biodegradability and eco-toxicity profile of CAS No. 2227889-40-7 are under evaluation. This ties into broader conversations about sustainable chemistry, where researchers seek alternatives to traditional halogenated solvents in synthesis.

In summary, (2R)-1-(2-bromopyridin-3-yl)propan-2-ol exemplifies the intersection of chiral synthesis, drug discovery, and computational chemistry. Its multifaceted applications—from pharmaceutical intermediates to catalysis—ensure its continued importance in scientific advancement. As the field evolves, this compound will likely remain a focal point for innovations addressing global health and sustainability challenges.